3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide

• IUPAC Name: 3-chloro-N-(2-methoxyethyl)-4-(1-methylpiperidin-4-yl)oxybenzamide
• InChI: InChI=1S/C16H23ClN2O3/c1-19-8-5-13(6-9-19)22-15-4-3-12(11-14(15)17)16(20)18-7-10-21-2/h3-4,11,13H,5-10H2,1-2H3,(H,18,20)
• InChI Key: RTATZCKLHHLOSI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OC2=C(C=C(C=C2)C(=O)NCCOC)Cl
• Molecular Formula: C16H23ClN2O3
• Molecular Weight: 326.82 g/mol

Description

3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide, also known as BRL-15572, is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, making it an interesting topic for investigation.

Mechanism of Action

3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide acts as a selective antagonist of the dopamine D3 receptor. It binds to the receptor and inhibits its activity, leading to a decrease in dopamine signaling. This mechanism of action has been shown to be effective in reducing addiction-related behaviors in animal models.
Biochemical and Physiological Effects:
3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and nicotine, in animal models. It has also been shown to reduce the expression of drug-seeking behavior in animals trained to self-administer drugs of abuse.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide in lab experiments is its selectivity for the dopamine D3 receptor. This allows for more specific targeting of the receptor and reduces the potential for off-target effects. However, one limitation of using 3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide is its low solubility in water, which can make it difficult to administer in certain experimental protocols.

Future Directions

There are several future directions for the investigation of 3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide. One potential avenue is the study of its effects on other neurological and psychiatric disorders, such as depression and anxiety. Additionally, the development of more water-soluble analogs of 3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide may improve its effectiveness in certain experimental protocols. Finally, the investigation of the long-term effects of 3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide on dopamine signaling and behavior may provide important insights into its potential therapeutic use.
Conclusion:
In conclusion, 3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide is a chemical compound that has shown promise as a pharmacological tool in scientific research. Its selective targeting of the dopamine D3 receptor has been shown to be effective in reducing addiction-related behaviors in animal models. Further investigation of its effects on other neurological and psychiatric disorders, as well as the development of more water-soluble analogs, may lead to its potential therapeutic use in the future.

Synthesis Methods

The synthesis of 3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide involves the reaction between 3-chloro-4-aminobenzamide and 1-methyl-4-piperidyl hydrochloride, followed by the reaction with 2-methoxyethyl chloride. The final product is obtained through purification by crystallization.

Scientific Research Applications

3-chloro-N-(2-methoxyethyl)-4-[(1-methyl-4-piperidinyl)oxy]benzamide has been extensively studied for its potential use as a pharmacological tool in scientific research. It has been shown to selectively block the dopamine D3 receptor, which is involved in various neurological and psychiatric disorders, such as addiction and schizophrenia.